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Compound of Interest

Compound Name: H-Cys(Trt)-OtBu.HCl

Cat. No.: B613048 Get Quote

Technical Data Sheet: H-Cys(Trt)-OtBu.HCl
Introduction: This document provides a concise technical overview of H-Cys(Trt)-OtBu.HCl, a
pivotal building block in peptide synthesis and related research areas. The information

presented herein is intended for researchers, scientists, and professionals engaged in drug

development and medicinal chemistry.

Compound Identification and Properties
H-Cys(Trt)-OtBu.HCl, chemically known as tert-butyl S-trityl-L-cysteinate hydrochloride, is a

protected form of the amino acid cysteine. The trityl (Trt) group protects the thiol side chain,

while the tert-butyl (OtBu) ester protects the C-terminus. This dual protection strategy is

instrumental in complex peptide synthesis, preventing unwanted side reactions.

Quantitative Data Summary

Parameter Value Reference

CAS Number 158009-03-1 [1][2][3][4]

Molecular Formula C26H30ClNO2S [1][2][3][4]

Molecular Weight 456.04 g/mol [2][3][5][6]

Physicochemical Characteristics
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Property Value

Appearance White powder

Purity ≥96% - ≥99% (HPLC)[3][4]

Melting Point 68-74 °C[4]

Storage Conditions
Store at room temperature or 0-8 °C, keep dry.

[3][4]

Experimental Protocols & Applications
While specific experimental protocols are highly dependent on the target molecule, the general

workflow for utilizing H-Cys(Trt)-OtBu.HCl in solid-phase peptide synthesis (SPPS) follows a

well-established methodology.

General Workflow for Peptide Synthesis using H-Cys(Trt)-OtBu.HCl
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Fig. 1: General workflow for solid-phase peptide synthesis.
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H-Cys(Trt)-OtBu.HCl is a valuable reagent in various applications, including:

Peptide Synthesis: It serves as a key building block for introducing cysteine residues into

peptide sequences. The trityl protecting group is labile to acid, allowing for its removal during

the final cleavage step.

Drug Discovery: The modification of cysteine residues is a common strategy in designing

novel therapeutics, including peptidomimetics and protein-drug conjugates.

Diagnostic Tools: It is utilized in the development of diagnostic assays that rely on specific

peptide-biomolecule interactions.[4]

Logical Relationships in Protective Group Strategy
The choice of protecting groups is critical for successful peptide synthesis. The diagram below

illustrates the compatibility of the Trt and OtBu protecting groups with the commonly used Fmoc

strategy.
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Fig. 2: Orthogonality of protecting groups in Fmoc-SPPS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b613048?utm_src=pdf-body
https://www.chemimpex.com/products/30455
https://www.benchchem.com/product/b613048?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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